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CAS No.: 17068-95-0

Cat. No.: B094973

Get Quote

An In-depth Technical Guide on the Fundamental Properties of Ca(BH)₂ Complex Hydride

Introduction
Calcium borohydride, Ca(BH₄)₂, is a complex chemical compound classified as a metal

borohydride. It has garnered significant scientific interest, primarily for its potential as a high-

capacity hydrogen storage material. With a gravimetric hydrogen density of 11.6 wt% and a

volumetric density of 114 kg H₂/m³, Ca(BH₄)₂ is among the most promising candidates for on-

board hydrogen storage applications in fuel cell technology. This guide provides a

comprehensive overview of its core properties, tailored for researchers, scientists, and

professionals in drug development who may encounter similar complex hydrides.

Crystal Structure and Polymorphism
Ca(BH₄)₂ is known to exist in several polymorphic forms, with the α- and β-phases being the

most extensively studied. The transition between these phases is a critical aspect of its thermal

behavior.
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α-Ca(BH₄)₂
The α-phase is the thermodynamically stable form of calcium borohydride at room

temperature. It possesses a complex crystal structure that has been a subject of considerable

research.

β-Ca(BH₄)₂
The β-phase is a high-temperature polymorph of Ca(BH₄)₂. The transition from the α- to the β-

phase is an essential precursor to its thermal decomposition and hydrogen release.

Table 1: Crystallographic Data for Ca(BH₄)₂ Polymorphs

Property α-Ca(BH₄)₂ β-Ca(BH₄)₂

Crystal System Orthorhombic Tetragonal

Space Group Fddd P4₂/n

Lattice Parameters
a = 10.79 Å, b = 21.35 Å, c =

8.30 Å
a = 6.97 Å, c = 4.38 Å

Unit Cell Volume 1910 Å³ 213 Å³

Density 0.91 g/cm³ 1.09 g/cm³

Phase Transition (α→β) ~440 K -

Thermal Decomposition and Hydrogen Storage
The primary application of Ca(BH₄)₂ is in the field of hydrogen storage. Its decomposition

pathway is a multi-step process that results in the release of hydrogen gas.

The overall decomposition reaction is as follows:

Ca(BH₄)₂ → CaH₂ + 2B + 3H₂

This reaction proceeds through the formation of several intermediate species, which can

influence the temperature and kinetics of hydrogen release. The decomposition process is

endothermic, requiring an external heat source.
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Table 2: Thermal Decomposition Properties of Ca(BH₄)₂

Property Value

Onset Decomposition Temp. ~573 K (300 °C)

Peak Hydrogen Release Temp. ~623 K (350 °C)

Theoretical Hydrogen Capacity 11.6 wt%

Practical Hydrogen Yield 6-8 wt% (often limited by intermediates)

Enthalpy of Decomposition ~39 kJ/mol H₂

Decomposition Pathway Visualization

Simplified Decomposition Pathway of Ca(BH4)2

Ca(BH4)2 IntermediatesHeat (Δ) CaH2 + 2B + 3H2Further Heat
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Caption: Simplified reaction pathway for the thermal decomposition of Ca(BH4)2.

Experimental Protocols
Synthesis of Ca(BH₄)₂
A common method for the synthesis of Ca(BH₄)₂ is through ball milling of calcium chloride

(CaCl₂) and sodium borohydride (NaBH₄).

Protocol:

Anhydrous CaCl₂ and NaBH₄ are mixed in a 1:2 molar ratio.

The mixture is placed in a hardened steel vial with steel balls.

The vial is sealed under an inert atmosphere (e.g., Argon).
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Milling is performed using a high-energy planetary ball mill for several hours.

The product, Ca(BH₄)₂, is separated from the NaCl byproduct by solvent extraction using an

appropriate solvent like THF.

Characterization Techniques
X-ray Diffraction (XRD):

Purpose: To identify the crystal structure and phase purity of the synthesized Ca(BH₄)₂.

Methodology: The sample is loaded into a capillary under an inert atmosphere. XRD patterns

are collected using a diffractometer with Cu Kα radiation. Data is typically collected over a 2θ

range of 10-80°.

Thermogravimetric Analysis - Mass Spectrometry (TGA-MS):

Purpose: To study the thermal decomposition and identify the evolved gases.

Methodology: A small amount of the sample is placed in an alumina crucible. The sample is

heated at a constant rate (e.g., 5 K/min) under a continuous flow of inert gas (e.g., Argon).

The mass loss is recorded by the TGA, and the evolved gases are analyzed by the mass

spectrometer.

Experimental Workflow Visualization
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Experimental Workflow for Ca(BH4)2 Analysis
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Caption: A typical experimental workflow for the synthesis and characterization of Ca(BH4)2.

Challenges and Future Outlook
Despite its high hydrogen capacity, the practical application of Ca(BH₄)₂ is hindered by several

challenges:

High Decomposition Temperature: The temperature required for hydrogen release is too high

for many practical applications, particularly for proton-exchange membrane (PEM) fuel cells.

Slow Kinetics: The rate of hydrogen release is often slow.

Poor Reversibility: The regeneration of Ca(BH₄)₂ from its decomposition products is

thermodynamically and kinetically challenging, making it difficult to recharge.
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Formation of Intermediates: The formation of stable intermediate compounds can limit the

overall hydrogen yield.

Future research is focused on addressing these issues through various strategies, including:

Nanoscaling: Reducing the particle size of Ca(BH₄)₂ to improve kinetics.

Catalysis: Introducing catalysts to lower the decomposition temperature.

Composite Materials: Mixing Ca(BH₄)₂ with other materials to alter its thermodynamic

properties.

The continued investigation of the fundamental properties of Ca(BH₄)₂ and the development of

novel material engineering strategies are crucial for unlocking its potential as a viable hydrogen

storage material.

To cite this document: BenchChem. [Fundamental properties of Ca(BH4)2 complex hydride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094973/docs#fundamental-properties-of-ca-bh4-2-
complex-hydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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